Cas no 1261811-70-4 (3-Chloro-2-(perfluorophenyl)pyridine-5-acetonitrile)

• Product Name: 3-Chloro-2-(perfluorophenyl)pyridine-5-acetonitrile
• CAS No: 1261811-70-4
• MF: C₁₃H₄ClF₅N₂
• MW: 318.629279136658
• CID: 4913429
• Update Time: 2025-05-23

3-Chloro-2-(perfluorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(perfluorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H4ClF5N2/c14-6-3-5(1-2-20)4-21-13(6)7-8(15)10(17)12(19)11(18)9(7)16/h3-4H,1H2
• InChI Key： AMWFTCNDZLBIBD-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC#N)=CN=C1C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: 3.3
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-2-(perfluorophenyl)pyridine-5-acetonitrile

3-Chloro-2-(perfluorophenyl)pyridine-5-acetonitrile: A Comprehensive Overview

3-Chloro-2-(perfluorophenyl)pyridine-5-acetonitrile (CAS No. 1261811-70-4) is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its pyridine ring system, which is substituted with a chlorine atom at position 3, a perfluorophenyl group at position 2, and an acetonitrile group at position 5. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions and applications.

The synthesis of 3-Chloro-2-(perfluorophenyl)pyridine-5-acetonitrile involves advanced methodologies in organic chemistry, including multi-component reactions and catalytic processes. Recent studies have highlighted the use of palladium-catalyzed cross-coupling reactions to construct the perfluorophenyl-pyridine moiety, which is a critical step in the synthesis of this compound. The acetonitrile group is introduced via nucleophilic substitution or coupling reactions, ensuring high yields and purity of the final product.

One of the most promising applications of 3-Chloro-2-(perfluorophenyl)pyridine-5-acetonitrile lies in its use as an intermediate in drug discovery. The pyridine ring system is known for its ability to act as a scaffold in medicinal chemistry, providing a platform for the attachment of various bioactive groups. The presence of the perfluorophenyl group enhances the lipophilicity and stability of the molecule, making it an ideal candidate for designing drugs targeting specific biological pathways. Recent research has demonstrated its potential as an inhibitor of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

In addition to its role in pharmacology, 3-Chloro-2-(perfluorophenyl)pyridine-5-acetonitrile has found applications in materials science. The compound's electronic properties make it suitable for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). The perfluorophenyl group contributes to the molecule's high thermal stability and mechanical strength, while the acetonitrile group enhances its solubility in polar solvents, facilitating its integration into electronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 3-Chloro-2-(perfluorophenyl)pyridine-5-acetonitrile with unprecedented accuracy. Density functional theory (DFT) calculations have revealed that the compound exhibits a high degree of conjugation across its molecular framework, which is crucial for its electronic applications. Furthermore, molecular dynamics simulations have provided insights into its behavior under various environmental conditions, aiding in the optimization of its synthesis and application processes.

The environmental impact of 3-Chloro-2-(perfluorophenyl)pyridine-5-acetonitrile has also been a subject of recent research. Studies have shown that the compound exhibits low bioaccumulation potential due to its high lipophilicity and rapid degradation under UV light. This makes it a more environmentally friendly alternative to traditional organic compounds used in similar applications.

In conclusion, 3-Chloro-2-(perfluorophenyl)pyridine-5-acetonitrile (CAS No. 1261811-70-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and computational tools, positions it as a key player in future innovations in organic chemistry and materials science.